N-(3-methoxyphenyl)-2-((4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-15-10-16-6-3-4-9-20(16)26(15)22(28)12-18-13-30-23(25-18)31-14-21(27)24-17-7-5-8-19(11-17)29-2/h3-9,11,13,15H,10,12,14H2,1-2H3,(H,24,27)
• InChI Key: QFXOFWOARSFSCU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CC3=CSC(=N3)SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol
• CAS No.: 941892-27-9

Description

N-(3-methoxyphenyl)-2-((4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N3O3S2 and its molecular weight is 453.58. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Thiazole and thiazolidinone derivatives, which are structurally related to the compound , have been extensively studied for their interesting chemical properties and synthetic applications. For instance, the crystal structures of (oxothiazolidin-2-ylidene)acetamides have been described, offering insights into their potential applications in the design of new materials and molecular architectures (Aleksei N. Galushchinskiy, P. Slepukhin, K. Obydennov, 2017).

Antimicrobial and Anticancer Activity

Compounds containing thiazole and thiazolidinone units have been investigated for their biological activities. For example, novel derivatives have been synthesized and evaluated for antimicrobial and anticancer activities, highlighting their potential as therapeutic agents. These studies provide a foundation for further research into related compounds, including N-(3-methoxyphenyl)-2-((4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide, to explore their bioactive properties (Samreen Gul et al., 2017).

Pharmacological Evaluation

The synthesis and pharmacological evaluation of heterocyclic derivatives, including those with thiazole and oxadiazole moieties, have been conducted to assess their toxicity, tumour inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies contribute to understanding the complex interactions of such compounds with biological systems and their potential therapeutic applications (M. Faheem, 2018).

Optoelectronic Properties

Research into thiazole-based compounds extends into the field of materials science, where their optoelectronic properties are of interest. For instance, the synthesis and characterization of thiazole-containing monomers for conducting polymers have been explored, indicating potential applications in electronic and photonic devices (P. Camurlu, N. Guven, 2015).